{5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE

• IUPAC Name: [5-[(4-chloro-3-methylphenoxy)methyl]furan-2-yl]-[5-hydroxy-5-(trifluoromethyl)-4H-pyrazol-1-yl]methanone
• InChI: InChI=1S/C17H14ClF3N2O4/c1-10-8-11(2-4-13(10)18)26-9-12-3-5-14(27-12)15(24)23-16(25,6-7-22-23)17(19,20)21/h2-5,7-8,25H,6,9H2,1H3
• InChI Key: SEOWDNKQWJCNNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC=C(O2)C(=O)N3C(CC=N3)(C(F)(F)F)O)Cl
• Molecular Formula: C17H14ClF3N2O4
• Molecular Weight: 402.7 g/mol

Description

The compound {5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE is a complex organic molecule that features a combination of aromatic, furan, and pyrazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the chloromethyl group: This step involves the chloromethylation of the furan ring, which can be carried out using chloromethyl methyl ether in the presence of a Lewis acid catalyst.

Formation of the pyrazole ring: This involves the reaction of hydrazine with a suitable diketone or β-keto ester under reflux conditions.

Coupling of the furan and pyrazole rings: This step can be achieved through a nucleophilic substitution reaction, where the chloromethyl group on the furan ring reacts with the pyrazole ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and solvent recycling techniques.

Chemical Reactions Analysis

Types of Reactions

{5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE: can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as PCC (Pyridinium chlorochromate) or KMnO₄.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents like NaBH₄ (Sodium borohydride) or LiAlH₄ (Lithium aluminium hydride).

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: PCC, KMnO₄, H₂O₂

Reduction: NaBH₄, LiAlH₄

Substitution: Amines, thiols, under basic or acidic conditions

Major Products

Oxidation: Formation of ketones or aldehydes

Reduction: Formation of alcohols

Substitution: Formation of substituted derivatives with various functional groups

Scientific Research Applications

{5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE: has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs due to its potential biological activities.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific properties.

Agrochemicals: It can be used in the development of new herbicides or pesticides due to its potential biological activity against various pests.

Mechanism of Action

The mechanism of action of {5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE involves its interaction with specific molecular targets. The compound may act by:

Inhibiting enzymes: It can bind to the active site of enzymes, thereby inhibiting their activity.

Modulating receptors: It can interact with specific receptors on cell surfaces, altering their signaling pathways.

Disrupting cellular processes: It can interfere with key cellular processes, leading to cell death or inhibition of cell growth.

Comparison with Similar Compounds

{5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE: can be compared with similar compounds such as:

• {5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE
• {5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE

These compounds share similar structural features but may differ in their biological activities, stability, and reactivity. The unique combination of functional groups in {5-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-2-FURYL}[5-HYDROXY-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]METHANONE makes it distinct and potentially more effective in certain applications.